![molecular formula C10H10O5 B1295892 Dimethyl 2-hydroxyterephthalate CAS No. 6342-72-9](/img/structure/B1295892.png)
Dimethyl 2-hydroxyterephthalate
Overview
Description
Dimethyl 2-hydroxyterephthalate (DMHTP) is a chemical compound derived from terephthalic acid and is used in a variety of applications. It is a versatile compound and has been used in the synthesis of various polymers, pharmaceuticals, and other materials. DMHTP is also known as 2-hydroxy-1,4-benzenedimethanol, 2-hydroxyterephthalic acid, and terephthalic acid dimethyl ester. It is a white, crystalline solid with a melting point of 140°C and a boiling point of 280°C.
Scientific Research Applications
Synthesis of Polycyclic and Macrobicyclic Compounds
Dimethyl 2,3-dihydroxyterephthalate is utilized as an intermediate in synthesizing polycyclic sulfur-containing compounds and macrobicyclic Fe sequestering agents. These compounds have diverse applications, including in materials science and biochemistry (Jianping Huang & Hong-Ze Liang, 2007).
Sonochemical Studies
The terephthalate dosimeter, often involving dimethyl terephthalate derivatives, is extensively used in sonochemical research. This method is critical for studying the generation and behavior of hydroxyl radicals in aqueous solutions, providing valuable insights into sonochemistry (Xingwang Fang, G. Mark, & C. Sonntag, 1996).
Production of Polyester and Resins
The transesterification of Ethylene Glycol and DiMethyl Terephthalate, which involves compounds like dimethyl 2-hydroxyterephthalate, is fundamental in producing Bis(2-HydroxyEthyl)Terephthalate. This compound is a precursor for various polyesters and resins, essential in textile and plastic industries (C. Gutierrez et al., 2000).
Reduced Flammability in Polyurethane Foams
The residue from the recrystallization of dimethyl terephthalate is used in manufacturing solid polyurethane foams with reduced flammability. This application is significant for enhancing safety in various industrial and consumer products (K. Troev, K. Todorov, & G. Borisov, 1984).
Environmental Safety and Biodegradation
Dimethyl terephthalate's biotransformation by microorganisms is studied to understand its environmental fate. Research shows that specific enzymes can transform dimethyl terephthalate into less toxic compounds, contributing to environmental safety and biodegradation strategies (Xiaokun Cheng et al., 2020).
Chromatographic Analysis in Kinetic Studies
In kinetic studies, especially in the transesterification reactions of dimethyl terephthalate, chromatographic analysis is crucial. This process aids in determining product distribution, which is essential for understanding the reaction mechanisms in chemical processes (J. Yamanis, R. Vilenchich, & M. Adelman, 1975).
Renewable Monomer Production
Research explores the synthesis of renewable monomers like dimethyl terephthalate from natural sources like eugenol. This approach is significant in sustainable chemistry, providing an alternative to petroleum-based resources for polyester production (M. Firdaus et al., 2020).
Development of Bio-based Polymers
The reaction of dimethyl terephthalate with bio-based moieties leads to the production of polymers incorporating renewable elements. Such development is crucial in creating environmentally friendly materials (M. Abid, S. Abid, & R. El Gharbi, 2012).
Biomass-Derived Chemicals and Biofuels
Dimethyl terephthalate derivatives are explored for their potential in producing biomass-derived chemicals and biofuels. This research is pivotal in finding sustainable alternatives to traditional fossil fuels (S. Dutta & M. Mascal, 2014).
Alkaline Hydrolysis Studies
The alkaline hydrolysis of dimethyl terephthalate is studied for potential applications in chemical synthesis and material science. This research provides insights into the reaction mechanisms and kinetics of dimethyl terephthalate derivatives (L. Lei et al., 2006).
Understanding Color Polymorphism
Dimethyl terephthalate derivatives are used to study color polymorphism in solid-state packing, which is crucial in understanding the properties of various materials (Saied Md Pratik et al., 2014).
Mechanism of Action
Target of Action
Dimethyl 2-hydroxyterephthalate, like other phthalates, is known to be an endocrine-disrupting chemical . It can affect the hormone balance of the organism by interacting with hormone synthesis, transport, and metabolism . The primary targets of this compound are hormone-dependent structures within the nervous system .
Mode of Action
The compound interacts with its targets by interfering with nuclear receptors in various neural structures involved in controlling brain functions . This interference at the intracellular level can lead to the onset of neurological disorders .
Biochemical Pathways
Phthalates, including this compound, can dysregulate the hypothalamic–pituitary–gonadal, adrenal, and thyroid axis, which is crucial for the neurodevelopmental process
Pharmacokinetics
It’s known that the compound has a melting point of 92-93 °c and a predicted boiling point of 3276±220 °C . Its density is predicted to be 1.284±0.06 g/cm3 . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to neurological disorders. Exposure to this compound has been associated with disorders such as attention-deficit/hyperactivity disorder, autism spectrum disorder, and decreased masculine behavior .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound’s persistence and detection in various environmental media have become significant issues in recent decades . Its physical and chemical attributes have a significant impact on its environmental fate, transport, and degradation in different natural settings .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Dimethyl 2-hydroxyterephthalate plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. One of the key enzymes that interact with this compound is esterase. Esterases catalyze the hydrolysis of ester bonds, leading to the formation of the corresponding alcohol and acid. In the case of this compound, esterase-mediated hydrolysis results in the formation of 2-hydroxyterephthalic acid and methanol. This interaction is crucial for understanding the metabolic pathways and degradation processes of this compound in biological systems .
Cellular Effects
This compound has been shown to influence various cellular processes. In particular, it affects cell signaling pathways, gene expression, and cellular metabolism. Studies have indicated that exposure to this compound can lead to alterations in the expression of genes involved in oxidative stress response and detoxification pathways. Additionally, this compound has been observed to modulate the activity of key signaling molecules, such as protein kinases, which play a critical role in regulating cellular functions .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with specific biomolecules, leading to changes in enzyme activity and gene expression. One of the primary mechanisms is the binding of this compound to the active site of esterase enzymes, resulting in the inhibition of their catalytic activity. This inhibition can lead to the accumulation of ester substrates and a subsequent alteration in metabolic flux. Furthermore, this compound has been shown to induce the expression of genes involved in antioxidant defense, suggesting a role in modulating cellular redox status .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over various time periods to understand its stability, degradation, and long-term impact on cellular function. It has been observed that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time. Prolonged exposure to this compound can lead to cumulative effects on cellular metabolism, including alterations in energy production and oxidative stress levels .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to have minimal toxic effects, with no significant impact on overall health and cellular function. At higher doses, this compound can induce toxic effects, including liver and kidney damage, oxidative stress, and inflammation. These findings highlight the importance of dosage considerations in the application of this compound in biochemical studies .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily through its interaction with esterase enzymes. The hydrolysis of this compound by esterases leads to the formation of 2-hydroxyterephthalic acid, which can further undergo metabolic transformations. These transformations include conjugation reactions with glucuronic acid or sulfate, facilitating the excretion of the compound from the body. Additionally, this compound can influence metabolic flux by modulating the activity of key enzymes involved in energy production and detoxification .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be taken up by cells through passive diffusion or facilitated transport mechanisms. Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation. Studies have shown that this compound tends to accumulate in tissues with high metabolic activity, such as the liver and kidneys .
Subcellular Localization
This compound exhibits specific subcellular localization patterns, which can influence its activity and function. This compound has been found to localize primarily in the cytoplasm and mitochondria, where it can interact with key metabolic enzymes and signaling molecules. The subcellular localization of this compound is regulated by targeting signals and post-translational modifications, which direct it to specific compartments within the cell .
properties
IUPAC Name |
dimethyl 2-hydroxybenzene-1,4-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O5/c1-14-9(12)6-3-4-7(8(11)5-6)10(13)15-2/h3-5,11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJOJIAKIRLKBOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50286599 | |
Record name | Dimethyl 2-hydroxyterephthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50286599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6342-72-9 | |
Record name | 6342-72-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=46640 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Dimethyl 2-hydroxyterephthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50286599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Hydroxy-terephthalic acid dimethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of dimethyl 2-hydroxyterephthalate in the context of wintergreen oil?
A1: this compound serves as a crucial marker for identifying adulteration in wintergreen oil. This compound is not naturally present in genuine wintergreen oil, which is primarily composed of methyl salicylate. The presence of this compound indicates the addition of synthetic methyl salicylate, which is often used to economically adulterate the more expensive natural oil. [, ]
Q2: How does the presence of this compound vary depending on the starting material used for methyl salicylate synthesis?
A2: Interestingly, the detection of this compound is dependent on the precursor used in methyl salicylate synthesis. While it serves as a reliable marker when salicylic acid is the starting material, it is absent when acetylsalicylic acid is used. This highlights the importance of considering different synthetic routes when developing authentication strategies. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.